N~4~-(2-methylphenyl)-1-phenyl-N~6~-propyl-1H-pyrazolo[3,4-d]pyrimidine-4,6-diamine

• IUPAC Name: 4-N-(2-methylphenyl)-1-phenyl-6-N-propylpyrazolo[3,4-d]pyrimidine-4,6-diamine
• InChI: InChI=1S/C21H22N6/c1-3-13-22-21-25-19(24-18-12-8-7-9-15(18)2)17-14-23-27(20(17)26-21)16-10-5-4-6-11-16/h4-12,14H,3,13H2,1-2H3,(H2,22,24,25,26)
• InChI Key: CZZDQLUYWZQQCT-UHFFFAOYSA-N
• Canonical SMILES: CCCNC1=NC(=C2C=NN(C2=N1)C3=CC=CC=C3)NC4=CC=CC=C4C
• Molecular Formula: C21H22N6
• Molecular Weight: 358.4 g/mol

Description

Pyrazolo[3,4-d]pyrimidines are a class of compounds that have been studied for their potential biological activities. They are aromatic heterocyclic compounds that contain two nitrogen atoms in the six-membered ring. They have been found to display a range of pharmacological effects including antioxidants, antibacterial, antiviral, antifungal, antituberculosis, and anti-inflammatory.

Synthesis Analysis

The synthesis of pyrimidines often involves cyclization of certain derivatives using a one-carbon source reagent such as formic acid, triethyl orthoformate, or dimethylformamide dimethylacetal. The reaction of these compounds with certain other compounds can produce the desired pyrimidine derivatives.

Molecular Structure Analysis

The molecular structure of pyrazolo[3,4-d]pyrimidines is influenced by the collective action of weak intermolecular N—H…N hydrogen bonds, a π–π stacking interaction between neighbouring pyridyl rings.

Chemical Reactions Analysis

Pyrimidines can undergo a variety of chemical reactions. For example, reactions of 2,4,6,8-tetrachloropyrimido [5,4- d ]pyrimidine with nucleophiles can be controlled to give structurally characterised tetrasubstituted pyrimido pyrimidines with abab, abac or abcd substitution patterns.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound depend on its specific structure. For similar compounds, the crystal packing is influenced by the collective action of weak intermolecular N—H…N hydrogen bonds, a π–π stacking interaction between neighbouring pyridyl rings.

Mechanism of Action

While the specific mechanism of action for “N~4~-(2-methylphenyl)-1-phenyl-N~6~-propyl-1H-pyrazolo[3,4-d]pyrimidine-4,6-diamine” is not known, similar compounds have been found to inhibit CDK2, a target for cancer treatment.

Safety and Hazards

The safety and hazards of a specific compound depend on its structure and properties. For example, some compounds may have hazard statements such as H302, H315, H319, H332, H335 and precautionary statements such as P261, P271, P280, P302, P304, P305, P313, P332, P337, P338, P340, P351, P352.

Future Directions

The future directions for research on pyrazolo[3,4-d]pyrimidines could involve the development of new compounds with enhanced activities and minimal toxicity. This could involve the design and synthesis of novel CDK2 targeting compounds.